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Compound of Interest

Compound Name: NU 7026

cat. No.: B1684131

NU 7026 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the solubility and stability of NU 7026 in DMSO.
Below you will find frequently asked questions (FAQs), troubleshooting guides, and detailed
experimental protocols to ensure the successful use of NU 7026 in your experiments.

Frequently Asked Questions (FAQS)
Q1: What is the recommended solvent for NU 70267

Al: The recommended solvent for NU 7026 is dimethyl sulfoxide (DMSO). It is practically
insoluble in water.

Q2: What is the solubility of NU 7026 in DMSO?

A2: The reported solubility of NU 7026 in DMSO varies across different suppliers. It is crucial to
consult the certificate of analysis for your specific batch. The table below summarizes the
reported solubility data.

Q3: How should | prepare a stock solution of NU 7026 in DMSO?

A3: To prepare a stock solution, it is recommended to use fresh, anhydrous DMSO.[1][2][3]
Sonication or gentle warming (e.g., to 60°C) may be required to fully dissolve the compound.[4]

[5]
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Q4: How should I store the solid NU 7026 compound and its DMSO stock solutions?

A4: Proper storage is critical for maintaining the stability and activity of NU 7026.
Recommendations are provided in the table below. For stock solutions, it is highly advisable to
prepare aliquots to avoid repeated freeze-thaw cycles.[2]

Q5: What is the mechanism of action of NU 70267

A5: NU 7026 is a potent and selective ATP-competitive inhibitor of DNA-dependent protein
kinase (DNA-PK).[6] It shows significantly less activity against other PI3K-related kinases like
ATM and ATR.[5][6] By inhibiting DNA-PK, NU 7026 impairs the repair of DNA double-strand
breaks.[7]

Data Summary Tables

Table 1: Solubility of NU 7026 in DMSO

. . Molar
Supplier Reported Solubility . Notes
Concentration

Moisture-absorbing
Selleck Chemicals 1-2mg/mL 3.55-7.1 mM DMSO reduces
solubility.[1]

Ultrasonic assistance

MedchemExpress 2.5 mg/mL 8.89 mM

recommended.[2]

Sonication is
TargetMol 0.7 mg/mL 2.49 mM

recommended.[4]
R&D Systems Soluble to 10 mM 10 mM

) ) Also reported as 3

Sigma-Aldrich 210 mg/mL 235.5mM

mg/mL at 60°C.[5]
InvivoChem ~1 mg/mL ~3.5mM

Table 2: Storage and Stability of NU 7026
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Storage Recommended ]
Form . Supplier(s)
Temperature Duration
Selleck Chemicals,
) MedchemExpress,
Solid Powder -20°C 3 -4 years
TargetMol, Cayman
Chemical[1][2][4][7]
MedchemExpress,
+4°C 2 years )
InvivoChem|[2][8]
Selleck Chemicals,
] MedchemExpress,
DMSO Stock Solution -80°C 6 months - 1 year
TargetMol,
InvivoChem[1][2][4][8]

Selleck Chemicals,
-20°C 1 - 6 months MedchemExpress,
InvivoChem[1][2][8]

Troubleshooting Guide
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Issue Possible Cause Recommended Solution

1. Use fresh, anhydrous
(hygroscopic) DMSO.[1][2] 2.

Gently warm the solution (up to

o ) ) ) 1. Use of old or hydrated 60°C) and/or use sonication to
Difficulty dissolving NU 7026 in o o o ]
DMSO DMSO. 2. Insufficient agitation.  aid dissolution.[4][5] 3. Do not
3. Reaching solubility limit. exceed the recommended
solubility limits. Refer to the
supplier's datasheet for your
specific batch.
1. Ensure the final
concentration of DMSO in your
cell culture media or buffer is
sufficient to keep NU 7026 in
i ) solution, but not high enough
1. NU 7026 is poorly soluble in o
L ) ) ) to cause cellular toxicity
Precipitation of NU 7026 in agueous solutions. 2. The final ) o
i ) ) (typically <0.5%). For in-vitro
agueous media concentration of DMSO is too )
o N assays, a final DMSO
low to maintain solubility. )
concentration of 0.25% (v/v)
has been reported.[2][3][8] 2.
Prepare intermediate dilutions
in DMSO before adding to the
final aqueous solution.
1. Store the solid compound
] and DMSO stock solutions at
1. Degradation of NU 7026
. ) ] the recommended
Inconsistent experimental due to improper storage. 2. )
o temperatures. 2. Aliquot the
results or loss of activity Repeated freeze-thaw cycles

) stock solution into single-use
of the stock solution. ) }
volumes to avoid multiple

freeze-thaw cycles.[2]

Experimental Protocols & Visualizations
Protocol: Preparation of NU 7026 Stock Solution

o Materials: NU 7026 powder, anhydrous DMSO, sterile microcentrifuge tubes.
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e Procedure:

o

Allow the NU 7026 vial to equilibrate to room temperature before opening.

o Weigh the desired amount of NU 7026 powder.

o Add the appropriate volume of anhydrous DMSO to achieve the desired stock
concentration (e.g., 10 mM).

o Vortex and/or sonicate the solution until the compound is completely dissolved. Gentle
warming can be applied if necessary.

o Aliquot the stock solution into single-use tubes.

o Store the aliquots at -80°C for long-term storage or -20°C for shorter-term storage.
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Workflow for Preparing NU 7026 Stock Solution
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Caption: Workflow for Preparing NU 7026 Stock Solution.

Signaling Pathway: DNA-PK Inhibition by NU 7026
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NU 7026 acts as an ATP-competitive inhibitor of the catalytic subunit of DNA-dependent protein
kinase (DNA-PKcs). This kinase plays a critical role in the non-homologous end joining (NHEJ)
pathway, a major mechanism for the repair of DNA double-strand breaks (DSBs). By blocking
the kinase activity of DNA-PKcs, NU 7026 prevents the phosphorylation of downstream targets,
thereby inhibiting the repair of DSBs and often leading to increased sensitivity to DNA-

damaging agents.

Simplified DNA-PK Signaling Pathway and Inhibition by NU 7026
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Caption: Simplified DNA-PK Signaling Pathway and Inhibition by NU 7026.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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